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Compound of Interest

Compound Name: Isopropyl nicotinate

Cat. No.: B1595505

The safe and compliant disposal of chemical reagents is a critical aspect of laboratory
operations, ensuring the safety of personnel and environmental protection. Isopropyl
nicotinate, due to its chemical properties, is classified as hazardous waste and requires a
specific disposal protocol. Improper disposal, such as discarding it in regular trash or pouring it
down the drain, is prohibited and can pose significant risks.[1][2]

This guide provides a comprehensive, step-by-step procedure for the proper disposal of
isopropyl nicotinate, tailored for researchers, scientists, and drug development professionals.
Adherence to these guidelines is essential for maintaining a safe laboratory environment and
complying with regulatory standards set by agencies like the Environmental Protection Agency
(EPA).[3]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle isopropyl nicotinate with
the appropriate Personal Protective Equipment (PPE). The substance is known to cause skin
and serious eye irritation, and may also cause respiratory irritation.[4][5]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear safety goggles or a face shield.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory to
prevent skin contact.[6]
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o Body Protection: A laboratory coat must be worn to protect clothing and skin.

» Ventilation: All handling and disposal procedures should be conducted in a well-ventilated

area, preferably inside a chemical fume hood, to minimize inhalation exposure.[1][7]

Hazard Profile Summary

The following table summarizes the key hazard information for isopropyl nicotinate, based on
its Safety Data Sheet (SDS) and GHS classification.

Property Description Source(s)
CAS Number 553-60-6 [1][4]15]
Physical State Solid or Liquid [7]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1]141[5]

GHS Precautionary

Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP501: Dispose of
contents/container in
accordance with
local/regional/national/internati

onal regulations

[1]14]

Primary Disposal Route

Industrial Combustion Plant /
Licensed Hazardous Waste

Contractor

[1]

Prohibited Disposal Routes

Drains, Sewer System,

Regular Trash

[1](21[3]
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Step-by-Step Disposal Protocol

The disposal of isopropyl nicotinate must be managed through your institution's hazardous
waste program, typically overseen by the Environmental Health and Safety (EHS) department.

[3]
Step 1: Waste Classification and Segregation

o Classify the Waste: Isopropyl nicotinate is a non-halogenated, nitrogen-containing organic
compound. It must be treated as hazardous chemical waste.[6]

¢ Segregate from Incompatibles: Store this waste separately from other chemical waste
streams to prevent dangerous reactions. Incompatible materials include strong oxidizing
agents, acids, and bases.[7][8]

Step 2: Container Selection and Labeling
e Select a Suitable Container:

o Use a container that is in good condition, free of leaks or rust, and chemically compatible
with isopropyl nicotinate. Plastic bottles are often preferred over glass when
compatibility is not an issue.[3][9]

o The container must have a leak-proof, screw-on cap. Stoppers, parafilm, or beakers are
not acceptable closures.[10]

e Label the Container:

o As soon as the first drop of waste is added, affix a "Hazardous Waste" tag provided by
your EHS department.[11]

o The label must include the following information, written clearly:
» The words "Hazardous Waste".[3]

» Full chemical name: "Isopropyl Nicotinate" (no abbreviations, formulas, or ditto
marks).[3]
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For mixtures, list each chemical component and its percentage or volume.[8]

The date when waste was first added.[3]

The name and contact information of the Principal Investigator or responsible person.[3]

The specific location (building and room number).[3]

Step 3: Waste Accumulation and Storage

Designated Storage Area: Store the sealed waste container in a designated and marked
"Satellite Accumulation Area" (SAA) within the laboratory.[8] This area should be under the
direct control of laboratory personnel.[12]

Secondary Containment: Place the primary waste container inside a larger, chemically
compatible secondary container (such as a lab tray or dishpan) to contain any potential leaks
or spills.[10] The secondary container must be able to hold 110% of the volume of the
primary container.[10]

Keep Containers Closed: The waste container must remain tightly closed at all times, except
when you are actively adding waste to it.[9][10]

Monitor Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste.
Once a container is full, it must be removed from the SAA within three days.[8] Most
institutions also have a time limit for accumulation, such as 90 days from the start date on
the label.[10]

Step 4: Arranging for Disposal

Request a Pickup: Once the container is full or the accumulation time limit is approaching,
submit a hazardous waste pickup request to your institution's EHS department.[3][10] Follow
your institution's specific procedure, which may involve an online form or a paper request.[3]

Do Not Transport: Laboratory personnel should not transport hazardous waste across
campus. Wait for trained EHS staff or a licensed contractor to collect the waste.

Step 5: Empty Container Disposal
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o Decontaminate: An empty container that previously held isopropyl nicotinate must be
properly decontaminated before being disposed of as regular trash.

» Triple-Rinse: Rinse the container three times with a suitable solvent (such as water or
another solvent capable of removing the residue).[9]

o Collect Rinsate: The solvent rinsate from this cleaning process must be collected and
disposed of as hazardous waste.[9][11] Add it to your designated "Isopropyl Nicotinate" or

a compatible organic waste stream.

o Final Disposal: Once triple-rinsed and air-dried, deface or remove all chemical labels from
the empty container. It can then typically be disposed of in the regular trash.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of isopropyl
nicotinate.
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Unwanted Isopropyl
Nicotinate Generated

:

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Step 2: Classify as Hazardous Waste
(Non-halogenated organic)

'

Step 3: Select Compatible Container
with Screw-Top Lid

l

Step 4: Affix 'Hazardous Waste' Label
(Fill out completely)

Step 5: Add Waste to Container
in Satellite Accumulation Area

Step 6: Use Secondary Containment
& Keep Container Closed

Step 7: Request EHS Pickup
(When full or time limit reached)

Waste Collected by
Authorized Personnel

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of isopropyl nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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